Cas no 1035123-89-7 ((E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid)
(E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-Bromopyridin-3-yl)acrylic acid
- 3-(6-bromo-3-pyridinyl)-2-Propenoic acid
- 3-(6-bromopyridin-3-yl)prop-2-enoic acid
- 3-(6-Bromopyridin-3-yl)
- E)-3-(6-bromopyridin-3-yl)acrylic acid
- (Z/E)-3-(6-bromopyridin-3-yl)acrylic acid
- 6-Bromopyridine-3-acrylic acid
- 0838AA
- ST24041511
- J3.559.218K
- 2-Propenoic acid, 3-(6-bromo-3-pyridinyl)-
- (E)-3-(6-BROMOPYRIDIN-3-YL)ACRYLIC ACID
- (E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid
- 1035123-89-7
- F16133
- CS-13090
- AMY16264
- 3-(6-Bromopyridin-3-yl)acrylicacid
- EN300-1911472
- AKOS016003375
- SCHEMBL527593
- 924628-44-4
- EN300-1455856
- CS-0368791
- A1-02540
- DS-15995
- CS-0041886
-
- MDL: MFCD11504804
- Inchi: 1S/C8H6BrNO2/c9-7-3-1-6(5-10-7)2-4-8(11)12/h1-5H,(H,11,12)/b4-2+
- InChI Key: MZIMKUQFGDVIID-DUXPYHPUSA-N
- SMILES: BrC1=CC=C(C=N1)/C=C/C(=O)O
Computed Properties
- Exact Mass: 226.95800
- Monoisotopic Mass: 226.958
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 50.2
- XLogP3: 1.8
Experimental Properties
- Boiling Point: 372.5±27.0℃ at 760 mmHg
- PSA: 50.19000
- LogP: 1.94190
(E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
(E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 222705-1g |
3-(6-Bromopyridin-3-yl)acrylic acid |
1035123-89-7 | 95% | 1g |
£161.00 | 2022-03-01 | |
| Chemenu | CM174673-1g |
(E)-3-(6-bromopyridin-3-yl)acrylic acid |
1035123-89-7 | 98% | 1g |
$407 | 2021-08-05 | |
| Chemenu | CM174673-5g |
(E)-3-(6-bromopyridin-3-yl)acrylic acid |
1035123-89-7 | 98% | 5g |
$1108 | 2021-08-05 | |
| Chemenu | CM174673-10g |
(E)-3-(6-bromopyridin-3-yl)acrylic acid |
1035123-89-7 | 98% | 10g |
$1648 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B842556-250mg |
3-(6-Bromopyridin-3-yl)acrylic acid |
1035123-89-7 | 98% | 250mg |
1,339.20 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AZ982-100mg |
(E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid |
1035123-89-7 | 98% | 100mg |
368CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AZ982-250mg |
(E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid |
1035123-89-7 | 98% | 250mg |
760CNY | 2021-05-08 | |
| Fluorochem | 222705-250mg |
3-(6-Bromopyridin-3-yl)acrylic acid |
1035123-89-7 | 95% | 250mg |
£65.00 | 2022-03-01 | |
| Chemenu | CM174673-250mg |
(E)-3-(6-bromopyridin-3-yl)acrylic acid |
1035123-89-7 | 98% | 250mg |
$88 | 2022-06-14 | |
| Chemenu | CM174673-1g |
(E)-3-(6-bromopyridin-3-yl)acrylic acid |
1035123-89-7 | 98% | 1g |
$206 | 2022-06-14 |
(E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
Additional information on (E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid
(E)-3-(6-Bromopyridin-3-yl)prop-2-enoic Acid: A Comprehensive Overview
(E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid, also known by its CAS number 1035123-89-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a bromopyridine ring with an alpha,beta-unsaturated carboxylic acid moiety. The (E)-configuration of the double bond in the propenoic acid group adds to its structural complexity and functional diversity.
The synthesis of (E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid has been extensively studied, with researchers exploring various methodologies to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the selective formation of the (E)-isomer, which is crucial for its biological activity. The compound's synthesis often involves multi-step processes, including nucleophilic aromatic substitution, coupling reactions, and oxidation steps. These methods have been optimized to minimize environmental impact and maximize scalability for potential industrial applications.
One of the most promising applications of (E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid lies in its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant biological activity, particularly in modulating cellular signaling pathways. For instance, research published in 2023 demonstrated that the compound acts as a potent inhibitor of certain kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Its ability to selectively target these enzymes makes it a valuable candidate for further preclinical studies.
In addition to its pharmacological applications, (E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid has shown potential in materials science. Its conjugated system and electron-withdrawing groups make it an ideal candidate for use in organic electronics. Recent studies have explored its application as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to facilitate charge transport and stability under operational conditions has garnered significant attention from researchers in the field.
The toxicity profile of (E)-3-(6-Bromopyridin-3-yl)prop-2-en oic acid has also been evaluated in recent studies. Acute and chronic toxicity tests have revealed that the compound exhibits low toxicity at therapeutic concentrations, making it a safer option for pharmaceutical applications. However, further long-term studies are required to fully understand its safety profile and potential for human use.
In conclusion, (E)-3-(6-Bromopyridin - 89 - 7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future scientific innovations. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.
1035123-89-7 ((E)-3-(6-Bromopyridin-3-yl)prop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)